N-(4-acetyl-3-hydroxyphenyl)acetamide

• IUPAC Name: N-(4-acetyl-3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C10H11NO3/c1-6(12)9-4-3-8(5-10(9)14)11-7(2)13/h3-5,14H,1-2H3,(H,11,13)
• InChI Key: ZSSHNMZQDWSUJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)NC(=O)C)O
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID00379440
• Molecular Weight: 193.20 g/mol
• CAS RN: 40547-58-8

Description

“N-(4-acetyl-3-hydroxyphenyl)acetamide” is a chemical compound with the molecular formula C10H11NO3. It is also known as Acetaminophen, 4’-Hydroxyacetanilide, 4-Acetamidophenol, N-(4-Hydroxyphenyl)acetamide, N-Acetyl-4-aminophenol, APAP, and Paracetamol.

Molecular Structure Analysis

The molecular structure of “N-(4-acetyl-3-hydroxyphenyl)acetamide” has been analyzed using various methods such as FTIR, UV, and MS. The compound has a molecular weight of 193.20 g/mol. The InChI code is 1S/C10H11NO3/c1-6(12)9-4-3-8(5-10(9)14)11-7(2)13/h3-5,14H,1-2H3,(H,11,13).

Physical And Chemical Properties Analysis

“N-(4-acetyl-3-hydroxyphenyl)acetamide” is a solid at room temperature. It has a molecular weight of 193.20 g/mol. The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3.

Scientific Research Applications

Field

Pharmaceutical Industry

Application

N-(4-acetyl-3-hydroxyphenyl)acetamide is a target molecule for many industries that produce chemicals for pharmaceutical applications. It is the main ingredient in numerous cold and flu medications.

Method of Application

The industrial processes use multistep procedures with low overall yield and/or severe drawbacks and problems in terms of sustainability. Among the several routes proposed for acetaminophen production, those that have emerged industrially have used raw materials such as phenol, 4-nitrophenol, or nitrobenzene.

Results

The corresponding industrial processes have drawbacks and problems in terms of sustainability, mainly due to the use of multistep production procedures with low overall yield and/or severe effluent problems.

Catalytic Applications

Field

Catalysis

Application

A new Pd-Based Catalytic System for the Reductive Carbonylation of Nitrobenzene to Form N-(4-hydroxyphenyl)acetamide Selectively in One Pot.

Method of Application

A one-pot synthesis is proposed based on the reductive carbonylation of nitrobenzene catalyzed by Pd (II)-complexes. The reaction was carried out in dilute acetic acid as a solvent, the [PdCl 2 (dppb)] catalyst precursor leads in one pot to N-(4-hydroxyphenyl)acetamide.

Results

Under optimized reaction conditions, it was possible to produce N-(4-hydroxyphenyl)acetamide with a 85 mol % of selectivity in ca. 5 h.

Stabilizer for Hydrogen Peroxide

Field

Chemical Industry

Application

N-(4-acetyl-3-hydroxyphenyl)acetamide is used as a stabilizer for hydrogen peroxide.

Method of Application

The specific method of application in this context is not detailed in the source.

Results

The use of N-(4-acetyl-3-hydroxyphenyl)acetamide as a stabilizer helps to maintain the stability of hydrogen peroxide.

Intermediate for Pharmaceuticals and Chemicals

Field

Pharmaceutical and Chemical Industries

Application

N-(4-acetyl-3-hydroxyphenyl)acetamide is used as an intermediate in the production of pharmaceuticals and chemicals.

Method of Application

The specific method of application in this context is not detailed in the source.

Results

The use of N-(4-acetyl-3-hydroxyphenyl)acetamide as an intermediate contributes to the production of various pharmaceuticals and chemicals.

Development of Complex with Fe(III)-Ion

Field

Chemistry

Application

N-(4-acetyl-3-hydroxyphenyl)acetamide is used in the development of a complex with Fe(III)-ion.

Method of Application

The specific method of application in this context is not detailed in the source.

Results

The results of experimental researches indicate the development of the complex between the molecule and Fe(III)-ion.

Stabilizer for Hydrogen Peroxide

Field

Chemical Industry

Application

N-(4-acetyl-3-hydroxyphenyl)acetamide is used as a stabilizer for hydrogen peroxide.

Method of Application

The specific method of application in this context is not detailed in the source.

Results

The use of N-(4-acetyl-3-hydroxyphenyl)acetamide as a stabilizer helps to maintain the stability of hydrogen peroxide.

Safety And Hazards

Handling of “N-(4-acetyl-3-hydroxyphenyl)acetamide” requires personal protective equipment. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. The compound is stored in a refrigerator.

Synthesis routes and methods

Procedure details

67.5 g (0.41 mol)3-acetamidoanisol are suspended in 200 ml 1,2-dichloroethane and cooled in an ice bath. 217 g (1.64 mol) AlCl3 and after it 38.5 g (0.49 mol) acetylchloride were added successively. Stirring was continued 1/2 hour. After 5 hours the reaction was quenched with ice and ethylacetate and water were added. The organic layer was seperated, washed with water, dried over MgSO4 and concentrated in vacuo. The residue was recrystallized from dioxane and water.

Citations

Design, synthesis, and antitumor evaluation of trimethoxyflavonoid with arylurea structure against hepatocellular carcinoma

X Sun, Y Zhao, J Zhao, Z Xie, X Lei… - Drug Development …, 2023 - Wiley Online Library

Simultaneous targeting of tumor vasculature and inhibitors of tumor cell glycolysis may be a promising antitumor strategy. Here, we reported the total synthesis and biological evaluation …

Number of citations: 3 onlinelibrary.wiley.com

Prenylcoumarins in One or Two Steps by a Microwave-Promoted Tandem Claisen Rearrangement/Wittig Olefination/Cyclization Sequence

C Schultze, B Schmidt - The Journal of Organic Chemistry, 2018 - ACS Publications

The one-pot synthesis of 8-prenylcoumarins from 1,1-dimethylallylated salicylaldehydes and the stabilized ylide [(ethoxycarbonyl)methylene]triphenylphosphorane under microwave …

Number of citations: 31 pubs.acs.org